2-Chloro-7-(trifluoromethyl)quinoline-3-carboxylic acid

• Molecular Formula: C11H5ClF3NO2
• Molecular Weight: 275.61 g/mol
• IUPAC Name: 2-chloro-7-(trifluoromethyl)quinoline-3-carboxylic acid
• InChI: InChI=1S/C11H5ClF3NO2/c12-9-7(10(17)18)3-5-1-2-6(11(13,14)15)4-8(5)16-9/h1-4H,(H,17,18)
• InChI Key: LHTQJXFMTICHDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=NC(=C(C=C21)C(=O)O)Cl)C(F)(F)F

Description

2-Chloro-7-(trifluoromethyl)quinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C11H5ClF3NO2 and its molecular weight is 275.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

11 ml of BuLi (1M in hexane) were added dropwise at −78° C. to a solution of 1.9 ml (11 mmol) of DIPEA in THF (77 ml). After stirring for 30 min at −78° C., a solution of 2.31 g (10 mmol) of 2-chloro-7-(trifluoromethyl)quinoline in THF (30 ml) was added and stirring was carried out for a further 30 min at −78° C. The reaction solution was then poured onto finely divided, solid CO2. After heating to RT, most of the THF was removed in vacuo. A 1M aq. NaOH soln. was then added and the phases were separated. The aqueous phase was acidified with 10% hydrochloric acid and extracted with EA. The organic phase was washed with water and brine, dried over Na2SO4, filtered and concentrated in vacuo. There were obtained as residue 2.12 g (7.7 mmol, 71%) of 2-chloro-7-(trifluoromethyl)quinoline-3-carboxylic acid, which was reacted further without additional purification.